Cas no 74997-72-1 (Benzoic acid,4-hydroxy-, 2-ethylhexyl ester, sodium salt (1:1))

• Product Name: Benzoic acid,4-hydroxy-, 2-ethylhexyl ester, sodium salt (1:1)
• CAS No: 74997-72-1
• MF: C₁₅H₂₁NaO₃
• MW: 272.315215826035
• CID: 571372
• PubChem ID: 23662442
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-, 2-ethylhexyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, 2-ethylhexyl ester, sodium salt (1:1)
• sodium 2-ethylhexyl 4-oxidobenzoate
• sodium,4-(2-ethylhexoxycarbonyl)phenolate
• sodium 4-{[(2-ethylhexyl)oxy]carbonyl}phenolate
• DTXSID20996491
• EINECS 278-048-9
• 74997-72-1

• Inchi： 1S/C15H22O3.Na/c1-3-5-6-12(4-2)11-18-15(17)13-7-9-14(16)10-8-13;/h7-10,12,16H,3-6,11H2,1-2H3;/q;+1/p-1
• InChI Key： ISCKUIBTVLMXRZ-UHFFFAOYSA-M
• SMILES： [Na+].O(C(C1C=CC(=CC=1)[O-])=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 272.138839
• Monoisotopic Mass: 272.138839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4

Experimental Properties

• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 144.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters